Cas no 4416-67-5 (2-methoxyphenyl 4-methylbenzenesulfonate)

2-methoxyphenyl 4-methylbenzenesulfonate structure
4416-67-5 structure
Product Name:2-methoxyphenyl 4-methylbenzenesulfonate
CAS No:4416-67-5
MF:C14H14O4S
MW:278.323563098907
CID:2626696
PubChem ID:242311
Update Time:2025-04-21

2-methoxyphenyl 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

    • 2-methoxyphenyl 4-methylbenzenesulfonate
    • 2-chloro-1-(toluene-4-sulfonyloxy)-propane; 2-chloropropyl toluene-4-sulphonate; 2-chloropropan-1-ol tosylate; AGN-PC-002N5Z; 2-methoxyphenyl tosylate; AR-1E0767; EINECS 259-259-5; 2-chloro-1-propanol; ortho-methoxyphenyl tosylate; AG-F-90145; toluene-4-sulfonic acid 2-chloro-propyl ester; 2-methoxyphenyltosylate; 2-tosyloxyanisole; 2-Chloropropyl toluene-4-sulphonate; toluene-4-sulfonic acid 2-methoxy-phenyl ester; CTK5A1944; AC1Q6Y53;
    • DTXSID70963178
    • NSC 50866
    • SR-01000259786
    • AKOS003290931
    • 2-Methoxyphenyl 4-methylbenzene-1-sulphonate
    • SR-01000259786-1
    • Phenol, o-methoxy-, p-toluenesulphonate
    • SCHEMBL6938252
    • 2-Methoxyphenyl 4-methylbenzenesulphonate
    • AK-918/41145149
    • EN300-7256161
    • STK275211
    • 2-methoxyphenyl 4-methylbenzene-1-sulfonate
    • 2-Methoxyphenyl tosylate
    • Phenol, 2-methoxy-, 4-methylbenzenesulphonate
    • phenol, 2-methoxy-, 4-methylbenzenesulfonate
    • Phenol, o-methoxy-, p-toluenesulfonate
    • (2-methoxyphenyl) 4-methylbenzenesulfonate
    • UNII-K8296S5EZJ
    • NSC50866
    • NSC-50866
    • 4416-67-5
    • Phenol, 2-methoxy-, 1-(4-methylbenzenesulfonate)
    • Phenol, 2-methoxy-, 1-(4-methylbenzenesulphonate)
    • K8296S5EZJ
    • Inchi: 1S/C14H14O4S/c1-11-7-9-12(10-8-11)19(15,16)18-14-6-4-3-5-13(14)17-2/h3-10H,1-2H3
    • InChI Key: KWGBHIAGIZZACP-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OC1C=CC=CC=1OC

Computed Properties

  • Exact Mass: 278.06132
  • Monoisotopic Mass: 278.06128010Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 61Ų

Experimental Properties

  • PSA: 52.6

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